Cas no 860646-10-2 (5-Iodothiazole-2-carboxamide)

5-Iodothiazole-2-carboxamide is a heterocyclic compound featuring a thiazole ring substituted with an iodine atom at the 5-position and a carboxamide group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex thiazole-based frameworks. The carboxamide group offers additional functionalization potential, facilitating further derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting thiazole-dependent pathways.

5-Iodothiazole-2-carboxamide structure

Product Name:5-Iodothiazole-2-carboxamide

CAS No:860646-10-2

MF:C₄H₃IN₂OS

MW:254.048891305923

CID:1093816

PubChem ID:59238493

Update Time:2025-05-28

5-Iodothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-Iodothiazole-2-carboxamide
- 5-iodo-1,3-thiazole-2-carboxamide
- DTXSID20731329
- SCHEMBL2893912
- 860646-10-2
- DB-333056
- Inchi： 1S/C4H3IN2OS/c5-2-1-7-4(9-2)3(6)8/h1H,(H2,6,8)
- InChI Key： VEZDMKZNOXFSHD-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(N)=O)S1

Computed Properties

Exact Mass: 253.90108g/mol
Monoisotopic Mass: 253.90108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 84.2Å²

5-Iodothiazole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM189432-1g	5-iodothiazole-2-carboxamide	860646-10-2	95%	1g	$464	2021-08-05
Chemenu	CM189432-1g	5-iodothiazole-2-carboxamide	860646-10-2	95%	1g	$454	2023-02-17
Alichem	A059003520-1g	5-Iodothiazole-2-carboxamide	860646-10-2	95%	1g	$409.02	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744235-1g	5-Iodothiazole-2-carboxamide	860646-10-2	98%	1g	￥3758.00	2024-07-28
Crysdot LLC	CD11042702-1g	5-Iodothiazole-2-carboxamide	860646-10-2	95+%	1g	$491	2024-07-18